Zpambn
Overview
Description
Zpambn, also known as Zpambn, is a useful research compound. Its molecular formula is C34H38N6O5 and its molecular weight is 610.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Zpambn suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Zpambn including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
90332-96-0 |
|---|---|
Product Name |
Zpambn |
Molecular Formula |
C34H38N6O5 |
Molecular Weight |
610.7 g/mol |
IUPAC Name |
benzyl N-[(2S)-1-[[(2S)-5-(diaminomethylideneamino)-2-[(4-methoxynaphthalen-2-yl)amino]pentanoyl]amino]-1-oxo-3-phenylpropan-2-yl]carbamate |
InChI |
InChI=1S/C34H38N6O5/c1-44-30-21-26(20-25-15-8-9-16-27(25)30)38-28(17-10-18-37-33(35)36)31(41)40-32(42)29(19-23-11-4-2-5-12-23)39-34(43)45-22-24-13-6-3-7-14-24/h2-9,11-16,20-21,28-29,38H,10,17-19,22H2,1H3,(H,39,43)(H4,35,36,37)(H,40,41,42)/t28-,29-/m0/s1 |
InChI Key |
ZQUROEKFYVUXND-VMPREFPWSA-N |
Isomeric SMILES |
COC1=CC(=CC2=CC=CC=C21)N[C@@H](CCCN=C(N)N)C(=O)NC(=O)[C@H](CC3=CC=CC=C3)NC(=O)OCC4=CC=CC=C4 |
SMILES |
COC1=CC(=CC2=CC=CC=C21)NC(CCCN=C(N)N)C(=O)NC(=O)C(CC3=CC=CC=C3)NC(=O)OCC4=CC=CC=C4 |
Canonical SMILES |
COC1=CC(=CC2=CC=CC=C21)NC(CCCN=C(N)N)C(=O)NC(=O)C(CC3=CC=CC=C3)NC(=O)OCC4=CC=CC=C4 |
synonyms |
alpha-N-benzyloxycarbonyl-Phe-Arg-4-methoxy-beta-naphthylamide alpha-N-benzyloxycarbonyl-phenylalanyl-arginyl-4-methoxy-beta-naphthylamide Z-Phe-Arg-4-methoxy-beta-naphthylamide ZPAMBN |
Origin of Product |
United States |
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